Cas no 1378388-16-9 ((2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid
• CAS No: 1378388-16-9
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD29035280
• CID: 2195007
• Update Time: 2025-11-01

(2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-butoxycarbonyl)-4-(MethoxyMethyl)
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(methoxymethyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-4-(Methoxymethyl)-1,2-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) ester
• OHPUCEUCBHBIAW-IUCAKERBSA-N
• AK319034
• (2S,4S)-4-(methoxymethyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• SB18030
• (2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxymethyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-1-(ter-but
• (2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD29035280
• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-8(7-17-4)5-9(13)10(14)15/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9-/m0/s1
• InChI Key： OHPUCEUCBHBIAW-IUCAKERBSA-N
• SMILES： O(C)C[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Topological Polar Surface Area: 76.1

Experimental Properties

• Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 371.2±27.0℃ at 760 mmHg
• Solubility: Slightly soluble (5.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid

Introduction to (2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic Acid (CAS No. 1378388-16-9)

(2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid, with the CAS number 1378388-16-9, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex stereochemical configuration and functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a methoxymethyl (MOM) group on the pyrrolidine ring imparts unique reactivity and stability, making it an invaluable tool in the development of novel therapeutic agents.

The stereochemistry of this compound, specifically the (2S,4S) configuration, is critical for its biological activity. Pyrrolidine derivatives are well-known for their role in drug design due to their ability to mimic natural amino acid structures and interact with biological targets. The Boc group at the 1-position provides a protective shield for the amine functionality, allowing for selective reactions at other positions without degradation. Meanwhile, the MOM group at the 4-position offers a removable protecting group that can be selectively removed under mild acidic conditions, facilitating further functionalization.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex heterocyclic frameworks. The compound (2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid has been employed in several innovative synthetic strategies that leverage its unique structural features. For instance, its use as a precursor in peptidomimetic chemistry has enabled the creation of novel molecules with enhanced binding affinity and selectivity towards target proteins. These peptidomimetics have shown promise in preclinical studies as potential treatments for various diseases, including neurological disorders and cancer.

One of the most notable applications of this compound is in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes play pivotal roles in numerous biological pathways, and their inhibition is often a key strategy in drug development. The pyrrolidine core of (2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid provides a scaffold that can be modified to fit into the active sites of enzymes such as kinases and proteases. By carefully designing substituents around this core structure, researchers have been able to develop potent inhibitors with high specificity and low toxicity.

The Boc group on this compound is particularly useful in multi-step syntheses where protecting group strategies are essential. It allows chemists to perform reactions at other positions on the molecule without interfering with sensitive functional groups. This has been particularly beneficial in the synthesis of complex natural products, where multiple stereocenters need to be installed with high precision. The MOM group, while providing stability under basic conditions, can be easily removed using mild acids, making it an ideal temporary protecting group for further derivatization.

Recent advances in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have revealed insights into how different substituents on the pyrrolidine ring influence its binding properties to biological targets. These studies have guided medicinal chemists in designing more effective drug candidates by predicting optimal steric and electronic environments for maximal binding affinity.

The versatility of (2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science research, where its chiral properties contribute to the development of novel polymers with specific optical or electronic characteristics. These materials have potential applications in areas such as liquid crystals and organic electronics.

In conclusion, (2S,4S)-1-tert-butoxycarbonyl-4-(methoxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 1378388-16-9) is a multifaceted compound with significant implications in pharmaceutical chemistry and beyond. Its unique stereochemistry and functional groups make it an indispensable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new applications for this compound, its importance is likely to grow even further.